Cas no 2137858-62-7 (3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 2137858-62-7
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 6223207
• PubChem ID: 165450869
• Update Time: 2025-10-29

3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid
• 2137858-62-7
• EN300-712800
• 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid

• Inchi： 1S/C10H17N3O2S/c1-3-5-13(6-4-2)7-8-11-9(10(14)15)16-12-8/h3-7H2,1-2H3,(H,14,15)
• InChI Key： BRWBOYHIQPOHKK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(CN(CCC)CCC)=N1

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid

3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 2137858-62-7): A Comprehensive Overview

3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 2137858-62-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This thiadiazole derivative combines a carboxylic acid functional group with a dipropylamino-methyl substituent, making it an interesting subject for researchers in medicinal chemistry, material science, and agricultural chemistry.

The molecular structure of 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid features a 1,2,4-thiadiazole core, which is known for its diverse biological activities. The presence of both carboxylic acid and tertiary amine groups in the molecule provides multiple sites for chemical modification, making it a valuable building block in synthetic chemistry. Recent studies have shown that similar thiadiazole-carboxylic acid derivatives exhibit interesting pharmacological properties, though specific research on this particular compound is still emerging.

In the pharmaceutical sector, compounds containing the 1,2,4-thiadiazole scaffold have demonstrated various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. While 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid itself hasn't been extensively studied for therapeutic applications, its structural similarity to bioactive molecules suggests potential for drug discovery programs. Researchers are particularly interested in how the dipropylamino-methyl moiety might influence the compound's pharmacokinetic properties.

The synthesis of 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes might include the formation of the thiadiazole ring followed by sequential functionalization to introduce the carboxylic acid and dipropylamino-methyl groups. The compound's purity is crucial for research applications, and advanced analytical techniques like HPLC, NMR, and mass spectrometry are employed for characterization.

From a materials science perspective, thiadiazole derivatives have shown promise in various applications. The combination of electron-rich nitrogen and sulfur atoms in the 1,2,4-thiadiazole ring can contribute to interesting electronic properties. When incorporated into polymers or small molecule systems, compounds like 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid might find use in organic electronics, sensors, or as corrosion inhibitors.

In agricultural chemistry, thiadiazole-containing compounds have been explored as potential fungicides or plant growth regulators. While 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid hasn't been widely reported for such applications, its structural features suggest possible utility in crop protection formulations. The carboxylic acid group could facilitate salt formation for improved solubility in agricultural formulations.

The physicochemical properties of 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid are important considerations for its potential applications. While specific data may vary depending on the synthesis method and purification, typical properties might include moderate water solubility due to the carboxylic acid group, with solubility enhanced in polar organic solvents. The compound likely shows stability under normal storage conditions, though detailed stability studies would be necessary for specific applications.

Recent trends in chemical research have shown increasing interest in heterocyclic compounds with multiple functional groups, making 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid particularly relevant. The compound's molecular architecture allows for diverse chemical transformations, potentially leading to novel derivatives with tailored properties. This aligns well with current demands in drug discovery for structurally diverse screening compounds.

From a commercial perspective, 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid is primarily available as a research chemical from specialty suppliers. The global market for thiadiazole derivatives has been growing steadily, driven by pharmaceutical and agrochemical applications. As research into this specific compound expands, its commercial availability and applications are likely to increase correspondingly.

Safety considerations for handling 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid follow standard laboratory practices for organic compounds. While comprehensive toxicological data may be limited, prudent handling with appropriate personal protective equipment is recommended. The compound should be stored in a cool, dry place, protected from light and moisture to maintain stability.

Future research directions for 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid could explore its potential as a synthetic intermediate for more complex molecules, investigation of its biological activities, or development of novel materials incorporating its unique structure. The compound's versatility makes it an attractive subject for interdisciplinary research spanning chemistry, biology, and materials science.

In conclusion, 3-[(Dipropylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 2137858-62-7) represents an interesting and potentially valuable chemical entity with applications across multiple scientific disciplines. Its combination of thiadiazole core, carboxylic acid functionality, and tertiary amine substituent offers numerous possibilities for chemical modification and application development. As research into heterocyclic compounds continues to advance, this molecule may find increasing utility in various technological and scientific contexts.